Cas no 2639461-26-8 (Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate)
Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate
- 2639461-26-8
- EN300-636454
- Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate
-
- Inchi: 1S/C14H20N2O2/c1-14(2,3)18-13(17)11-7-10(8-15-9-11)12-5-4-6-16-12/h7-9,12,16H,4-6H2,1-3H3
- InChI Key: GCTPZPQUHVEPCF-UHFFFAOYSA-N
- SMILES: O(C(C1=CN=CC(=C1)C1CCCN1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 248.152477885g/mol
- Monoisotopic Mass: 248.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 51.2Ų
Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-636454-0.05g |
tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate |
2639461-26-8 | 95.0% | 0.05g |
$1368.0 | 2025-03-15 | |
| Enamine | EN300-636454-0.1g |
tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate |
2639461-26-8 | 95.0% | 0.1g |
$1433.0 | 2025-03-15 | |
| Enamine | EN300-636454-0.25g |
tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate |
2639461-26-8 | 95.0% | 0.25g |
$1498.0 | 2025-03-15 | |
| Enamine | EN300-636454-0.5g |
tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate |
2639461-26-8 | 95.0% | 0.5g |
$1563.0 | 2025-03-15 | |
| Enamine | EN300-636454-1.0g |
tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate |
2639461-26-8 | 95.0% | 1.0g |
$1629.0 | 2025-03-15 | |
| Enamine | EN300-636454-2.5g |
tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate |
2639461-26-8 | 95.0% | 2.5g |
$3191.0 | 2025-03-15 | |
| Enamine | EN300-636454-5.0g |
tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate |
2639461-26-8 | 95.0% | 5.0g |
$4722.0 | 2025-03-15 | |
| Enamine | EN300-636454-10.0g |
tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate |
2639461-26-8 | 95.0% | 10.0g |
$7004.0 | 2025-03-15 |
Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate
Comprehensive Overview of Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate (CAS No. 2639461-26-8)
Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate (CAS No. 2639461-26-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both pyrrolidine and tert-butyl ester moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine.
The molecular structure of Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate features a pyridine ring substituted at the 5-position with a pyrrolidine group and at the 3-position with a tert-butyl carboxylate. This unique arrangement enhances its solubility and stability, making it suitable for various synthetic transformations. Recent studies highlight its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing growing demand for targeted therapies in oncology and neurology. These applications resonate with trending searches like "new kinase inhibitor candidates 2024" and "GPCR drug development updates."
From a synthetic chemistry perspective, CAS No. 2639461-26-8 serves as a building block for heterocyclic compounds. Its tert-butyl protecting group allows selective deprotection under mild conditions, a feature highly valued in multi-step syntheses. Industry professionals frequently search for "tert-butyl ester deprotection methods" or "pyridine-pyrrolidine hybrid synthesis," underscoring the relevance of this compound. Moreover, its compatibility with cross-coupling reactions and microwave-assisted synthesis aligns with green chemistry initiatives, another hot topic in 2024.
Quality control of Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity standards exceeding 98% are typically required for pharmaceutical applications, reflecting the compound's importance in high-value research. Discussions around "HPLC method development for nitrogen heterocycles" and "NMR characterization of complex esters" frequently appear in academic forums, further emphasizing its technical significance.
In conclusion, 2639461-26-8 represents a critical tool for modern drug discovery, combining structural novelty with synthetic flexibility. Its alignment with trending research areas like fragment-based drug design and allosteric modulator development ensures continued interest from both academia and industry. As the scientific community increasingly focuses on AI-assisted molecular optimization and sustainable synthesis, this compound's role is expected to expand further, making it a staple in cutting-edge chemical research.
2639461-26-8 (Tert-butyl 5-(pyrrolidin-2-yl)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)